2-Bromo-5-isocyanato-1,3-dimethylbenzene

• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol
• IUPAC Name: 2-bromo-5-isocyanato-1,3-dimethylbenzene
• InChI: InChI=1S/C9H8BrNO/c1-6-3-8(11-5-12)4-7(2)9(6)10/h3-4H,1-2H3
• InChI Key: AJVVGMPXTVEDHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)N=C=O

Description

2-Bromo-5-isocyanato-1,3-dimethylbenzene is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-5-isocyanato-1,3-dimethylbenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-5-isocyanato-1,3-dimethylbenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Triphosgene (2.23 g, 7.52 mmol) was added to a solution of 4-bromo-3,5-dimethyl-phenylamine (4.3 g, 21.49 mmol) in dioxane (71 ml). After stirring at 100° C. for 15 hours, water was added to the reaction solution. After extraction with ethyl acetate, the organic phase was sequentially washed with water and saturated brine and concentrated under reduced pressure to give 2-bromo-5-isocyanato-1,3-dimethylbenzene (2.0 g, 41%).